Cas no 73496-29-4 (2(1H)-Quinolinone,7-hydroxy-4-(trifluoromethyl)-)
73496-29-4 structure
Product Name:2(1H)-Quinolinone,7-hydroxy-4-(trifluoromethyl)-
CAS No:73496-29-4
MF:C10H6F3NO2
MW:229.155353069305
CID:552454
PubChem ID:5393142
Update Time:2025-04-19
2(1H)-Quinolinone,7-hydroxy-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinolinone,7-hydroxy-4-(trifluoromethyl)-
- 7-hydroxy-4-(trifluoromethyl)-1H-quinolin-2-one
- 7-hydroxy-4-(trifluoromethyl)quinolin-2(1H)-one
- 2,7-Dihydroxy-4-trifluoromethylquinoline
- 7-hydroxy-4-(trifluoromethyl)-2(1H)-quinolinone
- 7-Hydroxy-4-(trifluoromethyl)-2-quinolone
- 7-Hydroxy-4-trifluormethyl-chinolon-2
- AC1NU2AS
- Carbostyril 151
- Carbostyril-?151
- CTK5D8080
- STOCK2S-03350
- SureCN1042318
- SCHEMBL1042318
- 4-(8-Hydroxy-5-quinolylazo)-1-naphthalenesulfonicacid
- XAGSNZIBWDMNBS-UHFFFAOYSA-N
- AKOS005463157
- DTXSID50419820
- 73496-29-4
- FT-0733343
- 4-(Trifluoromethyl)quinoline-2,7-diol
- STK530254
- DA-03197
- G86758
-
- Inchi: 1S/C10H6F3NO2/c11-10(12,13)7-4-9(16)14-8-3-5(15)1-2-6(7)8/h1-4,15H,(H,14,16)
- InChI Key: XAGSNZIBWDMNBS-UHFFFAOYSA-N
- SMILES: FC(C1=CC(NC2C=C(C=CC=21)O)=O)(F)F
Computed Properties
- Exact Mass: 229.03506292g/mol
- Monoisotopic Mass: 229.03506292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Density: 1.511
- Boiling Point: 347.8°C at 760 mmHg
- Flash Point: 164.1°C
- Refractive Index: 1.548
2(1H)-Quinolinone,7-hydroxy-4-(trifluoromethyl)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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